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Compound of Interest

Compound Name: 2,3,5,6-Tetrafluorophenol

Cat. No.: B1216870

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3,5,6-Tetrafluorophenol is a fluorinated aromatic compound of significant interest in various
scientific and industrial fields, including pharmaceutical development, materials science, and
analytical chemistry. Its unique chemical structure, characterized by a phenol ring substituted
with four fluorine atoms, imparts enhanced stability, reactivity, and specific biological
interactions. This technical guide provides a comprehensive overview of the core
physicochemical properties of 2,3,5,6-tetrafluorophenol, details the standardized
experimental protocols for their determination, and illustrates its key applications and
relationships through a logical workflow diagram.

Core Physicochemical Data

The melting and boiling points are critical parameters for the handling, purification, and
application of 2,3,5,6-tetrafluorophenol. The data, compiled from various sources, are
summarized below.
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Property Value Units Notes

The reported range
reflects variations in
Melting Point 29 -39 °C experimental

conditions and sample
purity.[1][2][3][4]

84.2 - 102.2 °F
At standard
. . atmospheric pressure
Boiling Point 140 °C
(760 mmHg).[1][2][4]
[5]
284 °F

Experimental Protocols

The determination of melting and boiling points for chemical substances is standardized to
ensure reproducibility and comparability of data. The Organisation for Economic Co-operation
and Development (OECD) Guidelines for the Testing of Chemicals provide internationally
recognized methods.

Melting Point Determination (Adapted from OECD
Guideline 102)

The melting point is the temperature at which a substance transitions from a solid to a liquid
state. For a pure substance, this occurs at a single temperature, while for impure substances, it
occurs over a range.

Commonly Used Methods:

o Capillary Method: A small amount of the powdered substance is packed into a capillary tube
and heated in a controlled liquid bath or metal block. The temperatures at which melting
begins and is complete are recorded.
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« Differential Scanning Calorimetry (DSC): This thermal analysis technique measures the
difference in the amount of heat required to increase the temperature of a sample and a
reference. The melting point is determined from the peak of the endothermic transition.

» Kofler Hot Bar: A substance is placed on a metal bar with a calibrated temperature gradient
to determine its melting point.

General Procedure (Capillary Method):

o Sample Preparation: A small quantity of dry 2,3,5,6-tetrafluorophenol is finely powdered
and packed into a thin-walled capillary tube, sealed at one end, to a height of 2-4 mm.

o Apparatus Setup: The capillary tube is placed in a heating apparatus (e.g., a melting point
apparatus with a heated block or oil bath) adjacent to a calibrated thermometer or
temperature sensor.

o Heating: The apparatus is heated at a steady rate. As the temperature approaches the
expected melting point, the rate of heating is reduced to approximately 1°C per minute.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
start of melting. The temperature at which the last solid particle disappears is recorded as
the end of melting. This range is reported as the melting point.

Boiling Point Determination (Adapted from OECD
Guideline 103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Commonly Used Methods:

» Ebulliometer Method: This method involves measuring the boiling temperature of the liquid in
a specialized apparatus called an ebulliometer, which allows for precise temperature
measurement and pressure control.

o Dynamic Method: The vapor pressure of the substance is measured as a function of
temperature. The boiling point is the temperature at which the vapor pressure reaches
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101.325 kPa.

« Distillation Method: The substance is distilled, and the temperature of the vapor is measured.
For pure substances, the boiling point remains constant throughout the distillation.

» Siwoloboff's Method: A small sample is heated in a test tube alongside a thermometer, with
an inverted capillary tube submerged in the liquid. The boiling point is the temperature at
which a continuous stream of bubbles emerges from the capillary.

General Procedure (Siwoloboff's Method):

o Sample Preparation: A small volume of 2,3,5,6-tetrafluorophenol is placed in a small-
diameter test tube.

o Apparatus Setup: A capillary tube, sealed at its upper end, is placed open-end down into the
test tube containing the sample. The test tube is then attached to a thermometer.

o Heating: The assembly is heated in a liquid bath. As the temperature rises, air trapped in the
capillary tube expands and escapes.

o Observation: When the boiling point is reached, a rapid and continuous stream of bubbles
will emerge from the capillary tube. The heat is then removed, and the liquid begins to cool.
The temperature at which the bubbling stops and the liquid just begins to enter the capillary
tube is recorded as the boiling point.

Logical Relationships and Applications

2,3,5,6-Tetrafluorophenol's utility stems from its distinct chemical properties, which make it a
valuable building block in organic synthesis and a probe for biological systems. The following
diagram illustrates the logical flow from its fundamental properties to its diverse applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 2,3,5,6-tetrafluorophenol [stenutz.eu]

e 2. chembk.com [chembk.com]

e 3.188390050 [thermofisher.com]

o 4.2,3,5,6-PFFKE} 97% | Sigma-Aldrich [sigmaaldrich.com]

e 5.2,3,5,6-Tetrafluorophenol(769-39-1)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties and
Applications of 2,3,5,6-Tetrafluorophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216870#2-3-5-6-tetrafluorophenol-melting-point-
and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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